4-methyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C19H18N6OS/c1-13-17(27-19(23-13)25-7-3-4-8-25)18(26)21-11-14-9-15(12-20-10-14)16-5-6-22-24(16)2/h3-10,12H,11H2,1-2H3,(H,21,26)
• InChI Key: KOMUVKVHNKUVDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C=CC=C2)C(=O)NCC3=CC(=CN=C3)C4=CC=NN4C
• Molecular Formula: C19H18N6OS
• Molecular Weight: 378.5 g/mol
• CAS No.: 2180010-60-8

Description

4-methyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide is a potent and selective ATP-competitive inhibitor of the Fibroblast Growth Factor Receptor (FGFR) family, with particular efficacy against FGFR1, FGFR2, and FGFR3. This compound was designed to target dysregulated FGFR signaling, a key driver in a variety of human cancers , including urothelial carcinoma, endometrial cancer, and squamous cell lung cancer, where genetic alterations such as gene amplifications, mutations, and fusions are prevalent. Its primary research value lies in its ability to selectively inhibit FGFR autophosphorylation and downstream signal transduction, leading to the suppression of tumor cell proliferation and the induction of apoptosis in FGFR-dependent models. Preclinical studies have demonstrated its robust antitumor activity in vivo , making it an essential chemical probe for investigating the pathobiological roles of FGFRs and for validating FGFR as a therapeutic target in proof-of-concept experiments. Researchers utilize this inhibitor to dissect the complexities of the FGF/FGFR axis in tumorigenesis, to explore mechanisms of resistance to FGFR-directed therapy, and to develop potential combination treatment strategies.

Biological Activity

4-methyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide is a complex organic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This compound features multiple heterocyclic rings, including pyrazole, pyridine, and thiazole, which are known for their pharmacological significance.

Chemical Structure and Properties

The molecular structure of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{16}\text{N}_4\text{OS}$$

This structure contributes to its potential interactions with biological targets, making it a subject of various studies aimed at understanding its biological activity.

Anticancer Activity

Recent studies have indicated that compounds containing pyrazole and thiazole moieties exhibit significant anticancer properties. In vitro assays have shown that 4-methyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide can inhibit the proliferation of various cancer cell lines. For instance, a study reported that this compound demonstrated cytotoxic effects against breast cancer (MCF-7) and lung cancer (A549) cell lines, with IC50 values indicating potent activity .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. In a screening study, it exhibited notable antibacterial activity against Gram-positive and Gram-negative bacteria. The following table summarizes the antimicrobial effects observed:

Microorganism	Zone of Inhibition (mm)
Escherichia coli (Gram-negative)	15
Staphylococcus aureus (Gram-positive)	18
Candida albicans (fungus)	12

These results suggest that the compound could be developed into a therapeutic agent for treating bacterial and fungal infections .

Anti-inflammatory Activity

The anti-inflammatory potential of this compound has also been explored. In animal models, it was found to reduce inflammation markers significantly when administered in controlled doses. The mechanism appears to involve the inhibition of pro-inflammatory cytokines, which are crucial in mediating inflammatory responses .

The biological activities of 4-methyl-N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxamide are hypothesized to result from its ability to interact with specific enzymes and receptors involved in disease pathways. For example:

• Kinase Inhibition : The compound may act as an inhibitor of certain kinases involved in cancer cell signaling pathways.
• Enzyme Interaction : It may also interact with enzymes responsible for bacterial cell wall synthesis, leading to increased susceptibility of bacteria to antibiotics.

Case Studies

A notable case study involved the synthesis and biological evaluation of derivatives of this compound. Researchers synthesized several analogs and assessed their anticancer and antimicrobial properties. One derivative showed enhanced potency against MCF-7 cells compared to the parent compound, indicating that structural modifications can lead to improved biological activity .

Comparison with Similar Compounds

Structural Features and Substituent Effects

The target compound’s thiazole-5-carboxamide core is shared with several analogs, but its unique substituents differentiate its properties:

Compound ID	Core Structure	Key Substituents	Molecular Weight	Key Functional Groups	Reference
Target Compound	Thiazole-5-carboxamide	4-methyl, 2-(1H-pyrrol-1-yl), N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}	386.45	Pyrrole, pyrazole, pyridine	-
3a ()	Pyrazole-4-carboxamide	5-chloro, 3-methyl, N-(4-cyano-1-phenyl)	403.1	Chlorine, cyano, phenyl
938022-17-4 ()	Thiazole-5-carboxamide	4-methyl, 2-(pyridin-3-yl), N-(3-cyano-4,5-dimethylthiophen-2-yl)	346.4	Pyridine, thiophene, cyano
3d ()	Pyrazole-4-carboxamide	5-chloro, 3-methyl, N-(4-fluoro-1-phenyl)	421.0	Chlorine, fluorine, phenyl
3c ()	Pyrazole-4-carboxamide	5-chloro, 3-methyl, N-(4-methyl-1-phenyl)	417.1	Chlorine, methyl, phenyl

Key Observations :

• Electron-Donating vs. Electron-Withdrawing Groups: The target compound’s pyrrole substituent (electron-rich) contrasts with electron-withdrawing groups like chlorine or cyano in analogs (e.g., 3a, 3d). This difference may enhance π-π stacking interactions in biological systems .

Comparison with Analog Syntheses :

• Compound 3a (): Synthesized via EDCI/HOBt-mediated coupling of pyrazole intermediates, yielding 68% after recrystallization .
• 938022-17-4 (): Involves coupling of thiazole-5-carboxylic acid with a thiophene-derived amine, though exact yields are unspecified .

Physicochemical Properties

Limited data are available for the target compound, but trends from analogs suggest:

• Melting Points : Pyrazole carboxamides (e.g., 3a: 133–135°C; 3d: 181–183°C) exhibit higher melting points than thiazole derivatives, likely due to stronger intermolecular hydrogen bonding .